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Compound of Interest

Compound Name:
2-((tert-

butyldiphenylsilyl)oxy)ethanamine

CAS No.: 91578-89-1

Cat. No.: B1337889

Get Quote

Executive Summary & Application Context
2-((tert-butyldiphenylsilyl)oxy)ethanamine (CAS: 91578-89-1) serves as a robust, mono-

protected diamine linker. Its primary utility lies in bioconjugation and medicinal chemistry, where

the tert-butyldiphenylsilyl (TBDPS) group provides superior stability against acidic hydrolysis

compared to TBDMS, while the primary amine remains available for amide coupling or

reductive amination.

This guide provides authoritative NMR data, distinguishing between the stable N-Boc precursor

(often the storage form) and the free amine (the active reagent), ensuring precise reaction

monitoring.

Structural Analysis & Assignment Logic
The molecule consists of three distinct magnetic environments:

The Silyl Protecting Group: A bulky, lipophilic TBDPS moiety characterized by a strong tert-

butyl singlet and a complex aromatic region (10 protons).
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The Ethylene Backbone: A two-carbon linker (

) exhibiting an

or

spin system, depending on the N-substitution.

The Nitrogen Terminus: A primary amine (

) whose chemical shift is concentration- and solvent-dependent.

Visualization of Assignment Logic
The following diagram illustrates the correlation between the chemical structure and NMR

signal groups.
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Figure 1: Structural dissection of NMR signals for the target compound.

Spectroscopic Data
The data below distinguishes between the Free Amine (active species) and its N-Boc Precursor

(synthesis intermediate). Monitoring the shift of the

-nitrogen protons is the most reliable method to verify deprotection.
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Table 1: NMR Data (400 MHz, )
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Position /
Group

Signal Type Integration

Shift (

, ppm) -
Free Amine

Shift (

, ppm) - N-

Boc

Precursor

Assignment
Logic

Si-C(CH

)
Singlet 9H 1.05 - 1.08 1.06

Characteristic

TBDPS tert-

butyl group.

N-C(CH

)
Singlet 9H Absent 1.44

Diagnostic

Boc signal;

loss indicates

deprotection.

-NH

/ -NH-
Broad Singlet 2H / 1H 1.50 - 1.80 4.95

Amine

protons are

exchangeabl

e; shift varies

with

concentration

.

N-CH

-

Triplet /

Multiplet
2H

2.80 - 2.88 (

Hz)
3.25 - 3.35

Key

Diagnostic:

Upfield shift (

ppm) upon

Boc removal.

O-CH

-
Triplet 2H

3.68 - 3.75 (

Hz)
3.70 - 3.78

Deshielded

by oxygen;

relatively

stable

position.

Ar-H

(Meta/Para)
Multiplet 6H 7.35 - 7.45 7.35 - 7.45

Phenyl ring

protons (meta

and para to

Si).
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Ar-H (Ortho) Multiplet 4H 7.65 - 7.70 7.65 - 7.70

Phenyl ring

protons

(ortho to Si);

distinct

downfield set.

Table 2: NMR Data (100 MHz, )

Carbon Environment
Shift (

, ppm)
Notes

Si-C(CH

)
26.9

Methyl carbons of the TBDPS

group.

Si-C 19.2
Quaternary carbon of the tert-

butyl group.

N-CH 43.5
Alpha to amine (shifts to ~40.5

in N-Boc form).

O-CH 64.8 Alpha to oxygen.

Ar-C (Meta) 127.7 Aromatic carbon.

Ar-C (Para) 129.6 Aromatic carbon.

Ar-C (Ipso) 133.8
Quaternary aromatic carbon

attached to Si.

Ar-C (Ortho) 135.6 Aromatic carbon.

Experimental Protocols
To ensure the integrity of the spectroscopic data, the compound must be synthesized using a

controlled protocol that minimizes silyl migration and bis-silylation.

Synthesis Workflow

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1337889?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following pathway ensures mono-protection of the oxygen, avoiding the common impurity

of N,O-bis-silylation.

Step 1: Boc Protection
Ethanolamine + Boc2O

(Selects for N-protection)

Step 2: Silylation
N-Boc-Ethanolamine + TBDPSCl

(Imidazole, DMF)

 Yield >95%

Step 3: Deprotection
TFA / DCM or HCl / Dioxane

(Removes Boc)

 Yield ~90%

Target: 2-((tert-butyldiphenylsilyl)oxy)ethanamine

 Neutralization

Click to download full resolution via product page

Figure 2: Optimized synthetic route for high-purity isolation.

Detailed Methodology
Step 1: Preparation of N-Boc-2-((tert-butyldiphenylsilyl)oxy)ethanamine

Reagents: Dissolve N-Boc-ethanolamine (1.0 equiv) in anhydrous DMF (0.5 M).

Addition: Add Imidazole (2.5 equiv) followed by TBDPSCl (1.1 equiv) dropwise at 0 °C.

Reaction: Stir at room temperature for 12 hours. Monitor by TLC (Hexane/EtOAc 8:1).

Workup: Dilute with
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, wash with water (

) and brine. Dry over

.

Purification: Flash chromatography (Silica, 10% EtOAc in Hexanes).

Step 2: Deprotection to Free Amine

Reaction: Dissolve the intermediate from Step 1 in

(0.2 M). Add Trifluoroacetic acid (TFA) (10 equiv) at 0 °C.

Monitoring: Stir for 2 hours. The disappearance of the Boc signal (

1.44) in NMR indicates completion.

Isolation (Critical): Concentrate in vacuo. Redissolve in

and wash with saturated

to liberate the free amine from the TFA salt.

Drying: Dry organic layer over

and concentrate to yield the colorless oil.[1]

Troubleshooting & Impurity Profiling
When analyzing the NMR spectrum, look for these common impurities:

TBDPS-OH (Silanol): A common hydrolysis byproduct.

Diagnostic Signal:

1.08 (s, 9H) - often overlaps, but the aromatic region will integrate incorrectly relative to
the CH

backbone.
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Imidazole Residues:

Diagnostic Signals:

7.6, 7.1, 7.0 ppm (singlets).

Residual Solvent (DMF):

Diagnostic Signals:

8.02 (s), 2.96 (s), 2.88 (s).

Bis-Silylation (N,O-TBDPS):

Diagnostic: Extra TBDPS signals and loss of the NH

broad singlet; integration of aromatic region doubles to 20H.

References
Greene, T. W.; Wuts, P. G. M.Protective Groups in Organic Synthesis, 4th ed.; Wiley-
Interscience: New York, 2006. (Standard reference for TBDPS stability and deprotection
conditions).

Hanessian, S.; Lavallee, P. "The Preparation and Synthetic Utility of tert-Butyldiphenylsilyl

Ethers." Can. J. Chem.1975, 53, 2975-2977. Link

Fluorochem Ltd. "Product Specification: 2-((tert-Butyldiphenylsilyl)oxy)ethan-1-amine."

(Source for CAS and physical properties). Link

Organic Syntheses. "Protection of Alcohols as TBDPS Ethers." (General protocol

adaptation). Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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